molecular formula C13H14NS B15351830 CID 90473163

CID 90473163

Cat. No.: B15351830
M. Wt: 216.32 g/mol
InChI Key: KFPZZKQSBCJUIZ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

CID 90473163 (PubChem Compound Identifier 90473163) is a chemical compound referenced in analytical studies involving gas chromatography-mass spectrometry (GC-MS) and vacuum distillation fractionation .

Properties

Molecular Formula

 C13H14NS

Molecular Weight

 216.32 g/mol

InChI

 InChI=1S/C13H14NS/c1-3-11(2)8-9-15-10-14-12-6-4-5-7-13(12)15/h4-7,9-10H,3H2,1-2H3

InChI Key

 KFPZZKQSBCJUIZ-UHFFFAOYSA-N

Isomeric SMILES

 CCC(=[C]/C=S\1/C=NC2=CC=CC=C21)C

Canonical SMILES

 CCC(=[C]C=S1C=NC2=CC=CC=C21)C

Origin of Product

 United States

Comparison with Similar Compounds

Table 1. Comparative Data for CID 90473163 and Related Compounds

Parameter CID 90473163* Oscillatoxin D (CID 101283546) (3-Bromo-5-chlorophenyl)boronic acid (CID 53216313) Citric Acid (CID 311)
Molecular Formula Not Reported C34H50O8 C6H5BBrClO2 C6H8O7
Molecular Weight Not Reported 586.75 g/mol 235.27 g/mol 192.12 g/mol
Log P (Partition Coefficient) Not Reported 4.2 (predicted) 0.61 (SILICOS-IT) -1.45 (MLOGP)
Solubility Likely hydrophobic† Low (marine toxin) 0.24 mg/mL (ESOL) 386 mg/mL (ESOL)
Bioactivity Not Reported Cytotoxic Enzyme inhibition potential Chelating agent
Synthetic Accessibility Not Reported Complex (polyketide) Moderate (Synthetic score: 2.07) High (natural abundance)


*Data inferred from chromatographic behavior in citrus essential oil fractions .
†Hydrophobicity suggested by elution profile in vacuum distillation .

Structural and Functional Insights

  • Oscillatoxin Derivatives : CID 101283546 (oscillatoxin D) shares a macrocyclic polyketide backbone, exhibiting cytotoxicity linked to its electrophilic epoxy groups . In contrast, CID 90473163’s lack of reported toxicity suggests distinct functional groups or a smaller molecular framework .
  • CID 90473163’s absence of CYP enzyme inhibition alerts (unlike CID 96551-22-3 ) implies divergent reactivity.

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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.

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